Cas no 38681-80-0 (4-Amino-N-cyclohexyl-N-methylbenzamide)

• Product Name: 4-Amino-N-cyclohexyl-N-methylbenzamide
• CAS No: 38681-80-0
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 1067202
• PubChem ID: 819581
• Update Time: 2025-05-20

4-Amino-N-cyclohexyl-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-cyclohexyl-N-methylbenzamide
• NCGC00326024-01
• AB01321264-02
• Z111689140
• EN300-51880
• G42289
• MFCD02685649
• SCHEMBL3455371
• DTXSID50356100
• 38681-80-0
• STL062116
• AKOS000149100
• CS-0250687
• DTXCID70307159

• MDL： MFCD02685649
• Inchi： 1S/C14H20N2O/c1-16(13-5-3-2-4-6-13)14(17)11-7-9-12(15)10-8-11/h7-10,13H,2-6,15H2,1H3
• InChI Key： VBQURISEJZGIJF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)N(C)C1CCCCC1

Computed Properties

• Exact Mass: 232.1577
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33

4-Amino-N-cyclohexyl-N-methylbenzamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-Amino-N-cyclohexyl-N-methylbenzamide

4-Amino-N-cyclohexyl-N-methylbenzamide (CAS No. 38681-80-0): A Comprehensive Overview

The compound 4-Amino-N-cyclohexyl-N-methylbenzamide (CAS No. 38681-80-0) is a significant organic molecule with diverse applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an aromatic benzamide group with a cyclohexyl and methyl substituent, offering a wide range of functional properties. Recent advancements in synthetic methodologies and computational chemistry have further enhanced our understanding of its potential applications and mechanisms of action.

4-Amino-N-cyclohexyl-N-methylbenzamide belongs to the class of benzamides, which are widely used in drug design due to their ability to modulate enzyme activity and receptor binding. The presence of the cyclohexyl group introduces steric bulk and hydrophobicity, while the methyl group enhances solubility and stability. These properties make it an ideal candidate for exploring novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders.

Recent studies have highlighted the potential of 4-Amino-N-cyclohexyl-N-methylbenzamide as a lead compound in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging computational docking studies and molecular dynamics simulations, researchers have identified key interactions between this compound and kinase active sites, paving the way for the design of more potent inhibitors.

In addition to its pharmaceutical applications, 4-Amino-N-cyclohexyl-N-methylbenzamide has shown promise in agrochemical research. Its ability to inhibit plant pathogens has been explored in recent studies, suggesting its potential as a biocontrol agent or a component in sustainable agricultural practices. The compound's stability under environmental conditions and its selective toxicity make it an attractive option for developing eco-friendly pesticides.

The synthesis of 4-Amino-N-cyclohexyl-N-methylbenzamide involves a multi-step process that typically begins with the preparation of the benzoyl chloride intermediate. This is followed by nucleophilic substitution with cyclohexylamine and methylation to yield the final product. Recent advancements in catalytic methods and green chemistry have optimized this synthesis pathway, reducing waste and improving yields.

From a structural perspective, 4-Amino-N-cyclohexyl-N-methylbenzamide exhibits a rigid aromatic ring system with substituents that can be tailored for specific applications. The amino group at position 4 on the benzene ring provides opportunities for further functionalization, enabling the creation of derivatives with enhanced bioavailability or target specificity.

Moreover, the compound's photophysical properties have been investigated for applications in materials science. Its ability to emit fluorescence under specific conditions makes it a candidate for use in sensors or optoelectronic devices. Recent research has focused on incorporating this compound into polymer matrices to develop advanced materials with tunable optical properties.

In conclusion, 4-Amino-N-cyclohexyl-N-methylbenzamide (CAS No. 38681-80-0) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool for addressing current challenges in drug discovery, agriculture, and materials science.